Methyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate

• IUPAC Name: methyl 1-(phenylmethoxycarbonylamino)cyclopropane-1-carboxylate
• InChI: InChI=1S/C13H15NO4/c1-17-11(15)13(7-8-13)14-12(16)18-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,16)
• InChI Key: FQNOQUWDRWTZDJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• CAS No.: 84677-05-4

Description

“Methyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate” is a chemical compound used in scientific research. It is available for purchase online for pharmaceutical testing.

Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate has been involved in the synthesis of novel purine and pyrimidine derivatives of 1-aminocyclopropane-1-carboxylic acid, showcasing its utility in creating structurally unique compounds. X-ray crystal structure analysis revealed unique conformations and bonding arrangements in these derivatives (Cetina et al., 2004).

Versatility in Chemical Reactions

• This compound serves as a versatile building block in chemical syntheses. Its reactivity in Michael additions and Diels–Alder reactions facilitates the creation of new cyclopropyl-containing amino acids in protected form. This adaptability is crucial in the development of constrained peptidomimetics (Limbach et al., 2009).

Applications in Biological Research

• It has been instrumental in the identification of 1-(malonylamino)cyclopropane-1-carboxylic acid as a significant conjugate of 1-aminocyclopropane-1-carboxylic acid in plants, highlighting its role in plant biochemistry and ethylene precursor studies (Hoffman et al., 1982).

Cyclopropane-Based Studies

• The compound is used in studies focusing on cyclopropane, a key motif in many biologically active compounds and natural products. This includes research on cyclopropane ring-openings and the formation of novel heterocyclic systems (Szakonyi et al., 2002).

Isotope Labeling and Biochemical Studies

• Its derivatives have been synthesized with isotopic labeling, contributing to the study of biosynthesis and biochemistry of ethylene in plants. This helps in understanding complex biological processes at a molecular level (Ramalingam et al., 1984).

Mechanism of Action

Target of Action

It’s known that similar compounds interact with various enzymes and receptors in the body, influencing biochemical pathways .

Mode of Action

It’s known that benzyloxy carbonyl compounds often act as protective groups in organic synthesis, which can influence the activity of the compound . The cyclopropane ring could potentially undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

For instance, 1-Aminocyclopropane-1-carboxylic acid (ACC), a cyclic α-amino acid with a cyclopropane ring, is a precursor to the plant hormone ethylene .

Pharmacokinetics

For instance, the presence of the benzyloxy carbonyl group could potentially influence the compound’s absorption and distribution .

Result of Action

Similar compounds have been known to have various effects, such as influencing enzyme activity or receptor binding .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with its targets . .

Future Directions

“Methyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate” has potential applications as a plant growth regulator (PGR) for the agricultural and postharvest industries. Its bioactivities render it a promising new PGR.

Biochemical Analysis

Biochemical Properties

Methyl 1-{[(benzyloxy)carbonyl]amino}cyclopropane-1-carboxylate plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with enzymes such as ACC oxidase, which is involved in the ethylene biosynthesis pathway . The interaction between this compound and ACC oxidase can either inhibit or enhance ethylene-related responses, depending on the specific chemical characteristics of the compound . Additionally, this compound may interact with other proteins and biomolecules, influencing various biochemical pathways.

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. In plant cells, it can influence cell function by modulating ethylene signaling pathways . This modulation can lead to changes in gene expression, affecting processes such as root elongation, root hair formation, leaf senescence, and fruit ripening . The compound’s impact on cellular metabolism is also notable, as it can alter the levels of metabolites involved in ethylene biosynthesis.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with ACC oxidase, an enzyme crucial for ethylene production . By binding to ACC oxidase, the compound can either inhibit or activate the enzyme, leading to changes in ethylene levels . This interaction can result in altered gene expression and subsequent physiological responses in plants. Additionally, the compound may interact with other biomolecules, further influencing biochemical pathways and cellular functions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function . Studies have shown that the compound can maintain its activity over extended periods, but its effects may diminish as it degrades . Long-term exposure to the compound can lead to sustained changes in cellular processes, such as prolonged ethylene-related responses in plants.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may enhance ethylene-related responses without causing adverse effects . At high doses, it can lead to toxic effects, such as inhibited root growth and increased leaf senescence . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound exerts its desired effects without causing toxicity.

Metabolic Pathways

This compound is involved in the ethylene biosynthesis pathway, interacting with enzymes such as ACC oxidase . This interaction can influence metabolic flux and metabolite levels, leading to changes in ethylene production and related physiological responses . The compound’s role in this pathway highlights its potential as a tool for studying ethylene biosynthesis and regulation.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the compound’s localization and accumulation, influencing its activity and function . Understanding the transport and distribution mechanisms of this compound is crucial for optimizing its use in biochemical research and applications.

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This localization can affect the compound’s activity and function, as it may interact with different biomolecules in various subcellular environments

Synthesis routes and methods

Procedure details

Methyl 1-aminocyclopropanecarboxylate (15.83 g, 104.43 mmol) was dissolved in a mixture of CH2Cl2 (150 mL) and water (150 mL). To this mixture was added NaHCO3 (35.09 g, 417.72 mmol) followed by benzyl chloroformate (15.43 mL, 109.64 mmol). The mixture was stirred vigorously for 2 hours, and after separation of the two layers, the aqueous layer was extracted with 100 mL of CH2Cl2. The combined organic layers were dried over MgSO4, filtered, and concentrated in vacuo to provide methyl 1-({[(phenylmethyl)oxy]carbonyl}amino)cyclopropanecarboxylate (12.0 g, 46%). LCMS: (M+H)+: 206.1.